(E)-{2,2,2-trifluoro-1-[1-(4-fluorophenyl)-5-(4-methanesulfonylphenyl)-2-methyl-1H-pyrrol-3-yl]ethylidene}amino benzoate

• IUPAC Name: [(E)-[2,2,2-trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethylidene]amino] benzoate
• InChI: InChI=1S/C27H20F4N2O4S/c1-17-23(25(27(29,30)31)32-37-26(34)19-6-4-3-5-7-19)16-24(33(17)21-12-10-20(28)11-13-21)18-8-14-22(15-9-18)38(2,35)36/h3-16H,1-2H3/b32-25+
• InChI Key: RRSRCEAIDVASNM-WGPBWIAQSA-N
• Canonical SMILES: CC1=C(C=C(N1C2=CC=C(C=C2)F)C3=CC=C(C=C3)S(=O)(=O)C)C(=NOC(=O)C4=CC=CC=C4)C(F)(F)F
• Isomeric SMILES: CC1=C(C=C(N1C2=CC=C(C=C2)F)C3=CC=C(C=C3)S(=O)(=O)C)/C(=N\OC(=O)C4=CC=CC=C4)/C(F)(F)F
• Molecular Formula: C27H20F4N2O4S
• Molecular Weight: 544.5 g/mol
• CAS No.: 477868-46-5

Description

(E)-{2,2,2-trifluoro-1-[1-(4-fluorophenyl)-5-(4-methanesulfonylphenyl)-2-methyl-1H-pyrrol-3-yl]ethylidene}amino benzoate is a useful research compound. Its molecular formula is C27H20F4N2O4S and its molecular weight is 544.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization in Polymer Science

• Polymer Applications : A study by Yang et al. (2004) detailed the synthesis of novel fluorinated polyimides using a fluorinated aromatic dianhydride similar to the compound . These polyimides displayed excellent solubility in various organic solvents and could form strong, flexible films with outstanding thermal and mechanical properties. The study highlights the potential application of such fluorinated compounds in creating high-performance materials (Yang et al., 2004).

Applications in Crystallography and Molecular Structure Analysis

• Structural Studies : Huang et al. (2021) conducted a study on boric acid ester intermediates with benzene rings, which bear structural similarities to the compound . This research involved crystallographic and conformational analyses, providing insights into the molecular structures and physicochemical properties of such compounds (Huang et al., 2021).

Exploring Chemical Reactions and Synthesis Pathways

• Synthesis of Heterocyclic Compounds : Attanasi et al. (1993) described the synthesis of 1-amino- and 1,2-diaminopyrrole derivatives by reacting conjugated azoalkenes with activated methylene compounds. This study showcases methods of synthesizing complex heterocyclic compounds, which could be related to the synthesis pathways of the compound (Attanasi et al., 1993).

Applications in Nonlinear Optics and Material Science

• Optical Nonlinear Properties : Abdullmajed et al. (2021) investigated two Schiff base compounds derived from ethyl-4-amino benzoate for their nonlinear refractive index and optical limiting properties. This study is relevant for understanding the optical properties of related compounds, potentially including (E)-[2,2,2-trifluoro-1-[1-(4-fluorophenyl)-2-methyl-5-(4-methylsulfonylphenyl)pyrrol-3-yl]ethylidene]amino] benzoate (Abdullmajed et al., 2021).